Cas no 13147-86-9 (2H-Azepin-2-one,hexahydro-3-[(phenylmethyl)amino]-)

2H-Azepin-2-one,hexahydro-3-[(phenylmethyl)amino]- structure
13147-86-9 structure
Product Name:2H-Azepin-2-one,hexahydro-3-[(phenylmethyl)amino]-
CAS No:13147-86-9
MF:C13H18N2O
MW:218.294823169708
CID:212683
PubChem ID:114468
Update Time:2025-04-19

2H-Azepin-2-one,hexahydro-3-[(phenylmethyl)amino]- Chemical and Physical Properties

Names and Identifiers

    • 2H-Azepin-2-one,hexahydro-3-[(phenylmethyl)amino]-
    • 3-(benzylamino)azepan-2-one
    • 3-(benzylamino)hexahydro-2H-azepin-2-one
    • NS00052103
    • EINECS 236-085-8
    • DTXSID50927213
    • AKOS000251894
    • 13147-86-9
    • SB46455
    • SCHEMBL7095007
    • 6-(Benzylamino)-3,4,5,6-tetrahydro-2H-azepin-7-ol
    • Inchi: 1S/C13H18N2O/c16-13-12(8-4-5-9-14-13)15-10-11-6-2-1-3-7-11/h1-3,6-7,12,15H,4-5,8-10H2,(H,14,16)
    • InChI Key: JRGFAORRKSDLLX-UHFFFAOYSA-N
    • SMILES: O=C1C(CCCCN1)NCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 218.14204
  • Monoisotopic Mass: 218.142
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 224
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 41.1Ų

Experimental Properties

  • Density: 1.09
  • Boiling Point: 420.8°Cat760mmHg
  • Flash Point: 171.5°C
  • Refractive Index: 1.56
  • PSA: 41.13
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